N-(3,5-dimethoxyphenyl)-4-(5-(5-isopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazine-1-carboxamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-4-[5-(5-propan-2-yl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C23H28N6O4/c1-15(2)22-26-21(27-33-22)16-5-6-20(24-14-16)28-7-9-29(10-8-28)23(30)25-17-11-18(31-3)13-19(12-17)32-4/h5-6,11-15H,7-10H2,1-4H3,(H,25,30)
• InChI Key: XHBOHRCJGPEXIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NO1)C2=CN=C(C=C2)N3CCN(CC3)C(=O)NC4=CC(=CC(=C4)OC)OC
• Molecular Formula: C23H28N6O4
• Molecular Weight: 452.5 g/mol

Description

N-(3,5-dimethoxyphenyl)-4-(5-(5-isopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C23H28N6O4 and its molecular weight is 452.515. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Pharmacophore Models

Compounds with similar structures, such as N-piperidinyl carboxamides and derivatives involving piperazine, oxadiazole, and dimethoxyphenyl groups, have been studied for their molecular interactions with specific receptors. For example, studies on cannabinoid receptor antagonists have explored how modifications to the molecular structure affect binding affinity and activity, helping to develop pharmacophore models for receptor ligand interactions (Shim et al., 2002).

Antimicrobial and Anti-Proliferative Activities

Research on oxadiazole derivatives, including those with dimethoxyphenyl and piperazine components, has demonstrated significant biological activities. For instance, compounds featuring the oxadiazole ring and substitutions similar to the query compound have shown broad-spectrum antibacterial activities and anti-proliferative effects against various cancer cell lines, indicating their potential as antimicrobial agents and in cancer therapy (Al-Wahaibi et al., 2021).

Synthesis and Characterization

Efforts to synthesize and characterize novel compounds with therapeutic potential have led to the development of various heterocyclic derivatives. These studies involve detailed synthetic routes to create compounds incorporating elements such as the oxadiazole ring and piperazine moiety, aiming to evaluate their structural properties and potential biological activities. The synthesis processes and structural analyses contribute to the understanding of how these compounds can be optimized for specific scientific and therapeutic applications (Wei et al., 2016).